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Compound of Interest

Compound Name: Lauroylcarnitine chloride

Cat. No.: B151927 Get Quote

A deep dive into the physicochemical properties, biological activities, and experimental

considerations of two significant long-chain acylcarnitines.

For researchers, scientists, and professionals in drug development, understanding the nuanced

differences between structurally similar molecules is paramount for experimental design and

interpretation. This guide provides a comprehensive comparative analysis of Lauroylcarnitine
chloride and Palmitoylcarnitine, two long-chain acylcarnitines with distinct and significant

biological roles. This comparison is supported by a summary of their physicochemical

properties, biological effects, and relevant experimental protocols.

Physicochemical Properties: A Head-to-Head
Comparison
A fundamental understanding of the physicochemical properties of Lauroylcarnitine chloride
and Palmitoylcarnitine is crucial for their application in experimental settings, influencing factors

such as solubility, stability, and cellular uptake.
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Property Lauroylcarnitine chloride Palmitoylcarnitine

Molecular Formula C₁₉H₃₈ClNO₄[1] C₂₃H₄₅NO₄[2][3][4]

Molecular Weight 379.97 g/mol [1][5] 399.6 g/mol [2][3]

Acyl Chain Length C12 (Lauroyl)[1] C16 (Palmitoyl)[4]

Appearance White to off-white powder[5] Data not readily available

Melting Point
80–105°C (decomposition)[1]

or 161-165 °C[5]
Data not readily available

Solubility

Slightly soluble in methanol

and water[6]. Soluble in DMSO

(50 mg/mL)[1].

Data not readily available

Storage

Store at -20°C in an anhydrous

environment due to

hygroscopic tendencies[1][7].

Data not readily available

Biological Function and Mechanism of Action:
Distinct Roles in Cellular Processes
While both are acylcarnitines, Lauroylcarnitine chloride and Palmitoylcarnitine exhibit

markedly different primary biological functions and mechanisms of action.

Lauroylcarnitine chloride is primarily recognized for its role as a surfactant and absorption

enhancer.[5][6][7] Its amphiphilic nature allows it to interact with cell membranes, increasing

their permeability.[8] This property has led to its use in research to facilitate the delivery of polar

molecules, such as fluorescent probes, into cells.[6] It is also utilized in drug delivery systems

to improve the bioavailability of poorly soluble drugs.[5]

Palmitoylcarnitine, on the other hand, is a crucial intermediate in mitochondrial fatty acid

oxidation.[4][9] It is formed from palmitoyl-CoA and L-carnitine by the enzyme Carnitine

Palmitoyltransferase I (CPT1) on the outer mitochondrial membrane.[10][11] Palmitoylcarnitine

is then transported into the mitochondrial matrix, where it is converted back to palmitoyl-CoA for

β-oxidation and subsequent energy production.[4][11]
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Beyond its metabolic role, Palmitoylcarnitine has been implicated in various cellular signaling

pathways, including the induction of apoptosis and modulation of inflammatory responses.[12]

[13][14] Studies have shown that Palmitoylcarnitine can stimulate the activity of caspases, key

enzymes in the apoptotic cascade.[12][15]

Comparative Biological Effects
Biological Effect Lauroylcarnitine chloride Palmitoylcarnitine

Primary Function
Absorption enhancer,

surfactant[5][6][7]

Intermediate in fatty acid

metabolism[4][9]

Mechanism
Increases cell membrane

permeability[8]

Transport of palmitic acid into

mitochondria for β-oxidation[4]

Apoptosis Not a primary reported function
Induces apoptosis via caspase

activation[12][15]

Inflammation Not a primary reported function
Can trigger inflammatory

responses[12]

Drug Delivery
Used to enhance bioavailability

of other compounds[5]
Not a primary application

Experimental Protocols
Accurate analysis of acylcarnitines is critical for metabolic studies. The most common method

for the quantification of Lauroylcarnitine and Palmitoylcarnitine in biological samples is Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[16]

General Protocol for Acylcarnitine Profiling by LC-
MS/MS
This protocol provides a general framework for the analysis of acylcarnitines from biological

samples such as plasma or dried blood spots.

1. Sample Preparation:
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Extraction: Acylcarnitines are extracted from the biological matrix using a solvent, typically

methanol, containing deuterated internal standards for accurate quantification.[16][17]

Derivatization (Butylation): The extracted acylcarnitines are often derivatized to their butyl

esters by reacting with butanolic HCl. This improves their chromatographic and mass

spectrometric properties.[16][17]

Reconstitution: The dried, derivatized sample is reconstituted in the initial mobile phase for

injection into the LC-MS/MS system.[16]

2. LC-MS/MS Analysis:

Liquid Chromatography (LC): Separation of the different acylcarnitine species is typically

achieved using a C18 reversed-phase column with a gradient elution of water and

acetonitrile, both containing a small amount of formic acid.[16]

Tandem Mass Spectrometry (MS/MS): The eluted acylcarnitines are ionized using

electrospray ionization (ESI) in positive ion mode. Quantification is performed using Multiple

Reaction Monitoring (MRM), which provides high selectivity and sensitivity.[16]

3. Data Analysis:

The concentration of each acylcarnitine is determined by comparing the peak area ratio of

the analyte to its corresponding isotopically labeled internal standard against a calibration

curve.[16]

Visualizing the Pathways and Workflows
To better illustrate the concepts discussed, the following diagrams were generated using

Graphviz (DOT language).
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Lauroylcarnitine Chloride: Mechanism as an Absorption Enhancer
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Caption: Lauroylcarnitine Chloride enhancing drug absorption.
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Palmitoylcarnitine in Mitochondrial Fatty Acid Oxidation
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Caption: The role of Palmitoylcarnitine in cellular energy production.
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Experimental Workflow for Acylcarnitine Analysis
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Caption: A typical workflow for quantifying acylcarnitines.

In conclusion, Lauroylcarnitine chloride and Palmitoylcarnitine, while both long-chain

acylcarnitines, serve distinct purposes in biological research. Lauroylcarnitine chloride is a

valuable tool for enhancing cellular uptake in experimental models, whereas Palmitoylcarnitine

is a key metabolite for studying fatty acid oxidation and related cellular signaling pathways. A

thorough understanding of their unique properties and functions is essential for their effective

application in scientific investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b151927#comparative-analysis-of-lauroylcarnitine-
chloride-and-palmitoylcarnitine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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